N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide

• IUPAC Name: N-[4-[4-(2-fluorophenyl)piperazine-1-carbonyl]phenyl]pentanamide
• InChI: InChI=1S/C22H26FN3O2/c1-2-3-8-21(27)24-18-11-9-17(10-12-18)22(28)26-15-13-25(14-16-26)20-7-5-4-6-19(20)23/h4-7,9-12H,2-3,8,13-16H2,1H3,(H,24,27)
• InChI Key: ITTQLCVTOSREJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C22H26FN3O2
• Molecular Weight: 383.5 g/mol

Description

N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide, also known as FP1, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide is not fully understood, but it is believed to act as a partial agonist at certain serotonin and dopamine receptors. This results in the modulation of neurotransmitter activity, which in turn affects various physiological processes.
Biochemical and Physiological Effects:
N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide has been found to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter activity, the regulation of gene expression, and the inhibition of certain enzymes. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide in lab experiments is its ability to selectively target certain receptors, which can help to elucidate the specific roles of these receptors in various physiological processes. However, one of the limitations of using N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide. One area of interest is in the development of more selective derivatives of N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide that can target specific neurotransmitter receptors with greater precision. Another area of research is in the investigation of the potential therapeutic applications of N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide in the treatment of neurological disorders. Finally, further studies are needed to fully understand the mechanism of action of N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide and its effects on various physiological processes.

Scientific Research Applications

N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide has been extensively studied for its potential use in various scientific research applications. One of the major areas of research is in the field of neuroscience, where N-(4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}phenyl)pentanamide has been found to modulate the activity of certain neurotransmitter receptors. This has led to its potential use in the treatment of neurological disorders such as schizophrenia and depression.